1-(4-methoxy-1H-indazol-1-yl)ethanone

• IUPAC Name: 1-(4-methoxyindazol-1-yl)ethanone
• InChI: InChI=1S/C10H10N2O2/c1-7(13)12-9-4-3-5-10(14-2)8(9)6-11-12/h3-6H,1-2H3
• InChI Key: PNSLDFVKXAEEAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=C(C=N1)C(=CC=C2)OC
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

Anti-inflammatory and Antinociceptive Properties

The study titled "Anti-inflammatory and antinociceptive evaluation of newly synthesized 4-(substituted ethanoyl) amino-3-mercapto-5-(4-methoxy) phenyl-1,2,4-triazoles" explores the pharmacological potential of 1,2,4-triazole derivatives, which are known for a wide range of biological activities. The research focuses on the synthesis of these derivatives starting from 4-methoxy benzoic acid and evaluates their anti-inflammatory and antinociceptive properties. The compounds were characterized using various spectroscopic methods, and their efficacy was tested through in vivo methods such as carrageenan-induced paw edema and pain relief models. The study found that certain compounds, particularly those with heterocyclic substitutions, showed significant activity, with one compound (6k) demonstrating comparable effects to the standard drug indomethacin in reducing edema .

Synthesis and Molecular Structure Analysis

In the paper "Synthesis, structural characterization and comparison of experimental and theoretical results by DFT level of molecular structure of 4-(4-methoxyphenethyl)-3,5-dimethyl-4H-1,2,4-triazole," the authors describe the synthesis of a triazole derivative from ethyl N'-acetylacetohydrazonate and 2-(4-methoxyphenyl)ethanamine. The structure of the synthesized compound was deduced through various analytical techniques, including X-ray crystallography and density functional theory (DFT) calculations. The study also delves into the compound's nonlinear optical properties, which were found to be superior to those of urea, suggesting potential applications in the field of photonics .

Optical and Thermal Properties of a Novel Heterocyclic Compound

The research titled "Synthesis, Optical and Thermal Properties of 1-(4-Methoxyphenyl)-2-((5-(1-(Naphthalene-1-Yloxy)Ethyl)-[1,3,4]-Oxadiazol-2-Yl)Sulfanyl)Ethanone - A Novel Heterocyclic Compound" presents the synthesis of a novel heterocyclic compound with a 1,3,4-oxadiazole moiety. The compound's structure was confirmed using FTIR spectroscopy, and its crystal properties were studied through single crystal XRD. The material's transparency in the visible region and thermal stability were assessed using UV-visible spectroscopy and thermal analysis, respectively. These properties indicate the compound's potential for various applications in materials science .

Mechanism of Action

Target of Action

Similar compounds with an indazole core have been reported to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Compounds with similar structures have been reported to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been reported to influence various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been reported to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Biochemical Analysis

Biochemical Properties

Compounds containing the indazole moiety, such as 1-(4-methoxy-1H-indazol-1-yl)ethanone, are known to exhibit a broad range of chemical and biological properties

Cellular Effects

Indazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.